8-Bromoquinolin-4(1H)-one
Cat. No. B1280202
Key on ui cas rn:
949507-29-3
M. Wt: 224.05 g/mol
InChI Key: HLALMUWUZUGIGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08912181B2
Procedure details
A suspension of 2-bromoaniline (20.9 g) and 5-(methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione (22.6 g) in 2-propanol (240 ml) was heated to reflux for 1 hour. The reaction solution was cooled to 0° C., and the deposit was then filtrated to obtain a pale yellow solid (35.0 g). A suspension of the obtained pale yellow solid (10.0 g) in Dowtherm (100 ml) was heated at 210° C. for 1 hour. After cooling, hexane (100 ml) was added to the reaction solution, and the deposit was filtrated to obtain 8-bromoquinolin-4(1H)-one (6.3 g). Phosphorus oxychloride (5.9 ml) was added to 8-bromoquinolin-4(1H)-one (9 g), and the mixture was heated to reflux for 2 hours. The solvent was distilled off under reduced pressure, and chloroform was added to the residue. The reaction solution was neutralized with an aqueous sodium hydroxide solution with cooling in an ice bath and partitioned into organic and aqueous layers. The organic layer was washed with brine. The organic layer thus washed was dried over anhydrous sodium sulfate. Then, the solvent was distilled off, and the residue was purified by neutral silica gel column chromatography (chloroform/methanol) to obtain 8-bromo-4-chloroquinoline (8.3 g) as a white solid.
Identifiers
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REACTION_CXSMILES
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P(Cl)(Cl)([Cl:3])=O.[Br:6][C:7]1[CH:8]=[CH:9][CH:10]=[C:11]2[C:16]=1[NH:15][CH:14]=[CH:13][C:12]2=O>>[Br:6][C:7]1[CH:8]=[CH:9][CH:10]=[C:11]2[C:16]=1[N:15]=[CH:14][CH:13]=[C:12]2[Cl:3]
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Inputs
Step One
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Name
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|
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Quantity
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5.9 mL
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Type
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reactant
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Smiles
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P(=O)(Cl)(Cl)Cl
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Name
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|
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Quantity
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9 g
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Type
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reactant
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Smiles
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BrC=1C=CC=C2C(C=CNC12)=O
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Conditions
Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to reflux for 2 hours
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Duration
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2 h
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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The solvent was distilled off under reduced pressure, and chloroform
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ADDITION
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Type
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ADDITION
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|
Details
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was added to the residue
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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with cooling in an ice bath
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CUSTOM
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Type
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CUSTOM
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|
Details
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partitioned into organic and aqueous layers
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WASH
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Type
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WASH
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Details
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The organic layer was washed with brine
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WASH
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Type
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WASH
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Details
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The organic layer thus washed
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
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was dried over anhydrous sodium sulfate
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DISTILLATION
|
Type
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DISTILLATION
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|
Details
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Then, the solvent was distilled off
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the residue was purified by neutral silica gel column chromatography (chloroform/methanol)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC=1C=CC=C2C(=CC=NC12)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8.3 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
